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Compound of Interest

Compound Name: 5-O-Desmethyl Donepezil-d5

Cat. No.: B602624

Technical Guide: 5-O-Desmethyl Donepezil-d5

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 5-O-Desmethyl Donepezil-d5, a
deuterium-labeled metabolite of Donepezil. The information is compiled from various analytical
and metabolic studies.

Quantitative Data

The following tables summarize the key quantitative and identifying information for 5-O-
Desmethyl Donepezil-d5 and its non-labeled counterpart.

Table 1: Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b602624?utm_src=pdf-interest
https://www.benchchem.com/product/b602624?utm_src=pdf-body
https://www.benchchem.com/product/b602624?utm_src=pdf-body
https://www.benchchem.com/product/b602624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Analyte Name 5-O-Desmethyl Donepezil-d5 [1112]
Parent Drug Donepezil [1]
CAS Number 1189929-21-2 [2][3]
Molecular Formula C23H22DsNO3 [2][3]
Molecular Weight 370.50 g/mol [2][3]
5-hydroxy-6-methoxy-2-((1-
henyl-d5)methyl)piperidin-4-
UPAC Name f/(I;JmetrTyl)-Z), 3-di:1ly)dprz-lH- s
inden-1-one
Purity >95% (by HPLC) [4]
Storage Temperature -20°C [4]
Table 2: Non-Labeled 5-O-Desmethyl Donepezil Properties
Property Value Source

Analyte Name

5-O-Desmethyl Donepezil

[4]

CAS Number 120013-57-2 [4][5]

Molecular Formula C23H27NOs3 [4115]

Molecular Weight 365.47 g/mol [41[5]
2-[(1-benzylpiperidin-4-

IUPAC Name yl)methyl]-5-hydroxy-6- e

methoxy-2,3-dihydroinden-1-
one

Experimental Protocols

Detailed methodologies for the analysis of Donepezil and its metabolites, including 5-O-

Desmethyl Donepezil, are crucial for research and development. The following protocols are
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based on established analytical methods.

2.1 High-Performance Liquid Chromatography (HPLC) for Donepezil and Metabolites

A validated HPLC method for the simultaneous determination of Donepezil, 5-O-Desmethyl
Donepezil (5DD), 6-O-Desmethyl Donepezil (6DD), and Donepezil-N-Oxide (DNox) in human
plasma has been described.[6]

o Sample Preparation (Liquid-Liquid Extraction):

[¢]

Alkalinize plasma samples.

[e]

Extract the analytes using a solvent mixture of n-hexane, dichloromethane, and ethyl
acetate (45:40:15 v/iviv).[6]

[¢]

Use Disopyramide as the internal standard.[6]

[e]

Evaporate the organic layer to dryness.

o

Reconstitute the residue in 200 pL of the mobile phase.[6]

o Chromatographic Conditions:

o

Column: X-Terra, RP8[6]

o Mobile Phase: Acetonitrile (85%) and 1% acetic acid (15%)[6]
o Flow Rate: 1 mL/min[6]

o Injection Volume: 50 pL[6]

o Detection: Photometric and fluorimetric detectors in tandem. This setup maximizes
sensitivity for fluorescent compounds (Donepezil, 5DD, DNox) and allows detection of
non-fluorescent compounds (6DD, internal standard).[6]

o Method Performance:

o Linearity: 10-100 ng/mL concentration range.[6]
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o Quantitation Limits: 0.1-0.3 ng/mL for fluorescent compounds and 1.2-4.3 ng/mL for
photometric compounds.[6]

o Imprecision (CV): 3.2% to 12.6%[6]
o Inaccuracy (% mean absolute error): 1.3% to 13.3%][6]
2.2 Chiral HPLC Analysis

A method for the enantioselective determination of Donepezil and its desmethyl metabolites
has also been developed.[7]

o Sample Preparation (Liquid-Liquid Extraction):
o Extract from culture medium using ethyl acetate.[7]
e Chromatographic Conditions:
o Column: Chiralpak AD-H[7]
o Mobile Phase: Hexane/ethanol/methanol (75:20:5, v/v/v) with 0.3% triethylamine.[7]
o Detection: UV at 270 nm.[7]
e Method Performance:
o Linearity (Donepezil): 100-10,000 ng/mL for each enantiomer.[7]

o Linearity (5-O-Desmethyl Donepezil & 6-O-Desmethyl Donepezil): 100-5,000 ng/mL for
each enantiomer.[7]

o Precision and Accuracy (RSD and RE): < 15%][7]
2.3 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

A sensitive LC-MS/MS method has been established for the simultaneous quantification of
Donepezil and its active metabolite, 6-O-desmethyl donepezil, in human plasma.[8] While this
protocol does not explicitly include 5-O-Desmethyl Donepezil-d5, the principles can be
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adapted. 5-O-Desmethyl Donepezil-d5 is commonly used as an internal standard in such
assays to improve accuracy.[1]

o Sample Preparation (Solid-Phase Extraction):

o Extract analytes and the internal standard (galantamine) from 500 pL of human plasma
using Waters Oasis HLB cartridges.[8]

o Chromatographic Conditions:
o Column: Waters Novapak C18 (150 mm x 3.9 mm, 4 um)|[8]
o Mobile Phase: Isocratic elution.
o Run Time: 6.0 min[8]
e Mass Spectrometry Conditions:
o Mode: Positive ion and multiple reaction monitoring (MRM).[8]
o Transitions:
» Donepezil: m/z 380.1 - 91.2[8]
» 6-O-Desmethyl Donepezil: m/z 366.3 — 91.3[8]
» Galantamine (IS): m/z 288.2 - 213.2[8]
» Method Performance:
o Linear Dynamic Range (Donepezil): 0.10-50.0 ng/mL[8]
o Linear Dynamic Range (6-O-Desmethyl Donepezil): 0.02-10.0 ng/mL][8]
o Precision (%CV): < 7.5%][8]

Signaling Pathways and Experimental Workflows

Donepezil Metabolism
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Donepezil undergoes extensive metabolism in the liver, primarily through the cytochrome P450
enzymes CYP3A4 and CYP2D6.[9][10] The main metabolic pathways include O-dealkylation,
hydroxylation, N-oxidation, and hydrolysis, followed by glucuronidation.[11][12] 5-O-Desmethyl
Donepezil is one of the metabolites formed through O-demethylation.[12]
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Caption: Metabolic pathway of Donepezil.
Analytical Workflow for Quantification

The general workflow for the quantification of 5-O-Desmethyl Donepezil-d5 in a biological
matrix using LC-MS/MS involves several key steps from sample receipt to data analysis.
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1. Biological Sample Receipt
(e.g., Plasma, Urine)

'

2. Spiking with Internal Standard
(e.g., 5-O-Desmethyl Donepezil-d5)

'

3. Analyte Extraction
(LLE or SPE)

'

4. Solvent Evaporation

'

5. Reconstitution in Mobile Phase

6. LC-MS/MS Analysis

7. Data Processing & Quantification

8. Report Generation

Click to download full resolution via product page

Caption: General LC-MS/MS analytical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b602624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

